molecular formula C20H18FN3O B5527294 N-(4-fluorophenyl)-2-[(2-phenylethyl)amino]nicotinamide

N-(4-fluorophenyl)-2-[(2-phenylethyl)amino]nicotinamide

Cat. No. B5527294
M. Wt: 335.4 g/mol
InChI Key: XJZHGXBYPSICFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorophenyl)-2-[(2-phenylethyl)amino]nicotinamide, commonly known as FPh-PEN, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

FPh-PEN exerts its effects through multiple mechanisms, including but not limited to:
1. Activation of the Nrf2 pathway: FPh-PEN activates the Nrf2 pathway, which is responsible for regulating cellular antioxidant defenses and reducing oxidative stress.
2. Inhibition of NF-κB: FPh-PEN inhibits the NF-κB pathway, which is responsible for regulating inflammation and immune responses.
3. Modulation of ion channels: FPh-PEN modulates ion channels, which are responsible for regulating cellular excitability and neuronal function.
Biochemical and Physiological Effects:
FPh-PEN has been shown to have various biochemical and physiological effects, including but not limited to:
1. Reduction of oxidative stress: FPh-PEN reduces oxidative stress by activating the Nrf2 pathway and increasing cellular antioxidant defenses.
2. Inhibition of inflammation: FPh-PEN inhibits inflammation by inhibiting the NF-κB pathway and reducing the production of pro-inflammatory cytokines.
3. Modulation of ion channels: FPh-PEN modulates ion channels, which can affect cellular excitability and neuronal function.

Advantages and Limitations for Lab Experiments

FPh-PEN has several advantages and limitations for lab experiments, including but not limited to:
Advantages:
1. FPh-PEN is relatively easy to synthesize using a modified version of the Buchwald-Hartwig amination reaction.
2. FPh-PEN has shown promising results in various scientific research applications, making it a potential candidate for further study.
3. FPh-PEN has multiple mechanisms of action, which can make it a useful tool for studying various biological processes.
Limitations:
1. FPh-PEN has not been extensively studied in humans, and its safety and efficacy are not well-established.
2. FPh-PEN may have off-target effects, which can complicate its use in lab experiments.
3. FPh-PEN may have limited solubility in certain solvents, which can affect its use in certain experiments.

Future Directions

There are several future directions for FPh-PEN research, including but not limited to:
1. Further studies on the safety and efficacy of FPh-PEN in humans.
2. Studies on the potential use of FPh-PEN in combination with other drugs for cancer therapy.
3. Studies on the potential use of FPh-PEN in the treatment of neurodegenerative diseases.
4. Studies on the potential use of FPh-PEN in the treatment of cardiovascular disease.
5. Studies on the potential use of FPh-PEN as a tool for studying various biological processes, including ion channel function and oxidative stress.

Synthesis Methods

FPh-PEN can be synthesized using a modified version of the Buchwald-Hartwig amination reaction. The reaction involves the coupling of 4-fluoroaniline with 2-phenylethylamine, followed by a palladium-catalyzed amination reaction with nicotinamide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

FPh-PEN has shown promising results in various scientific research applications, including but not limited to:
1. Cancer research: FPh-PEN has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.
2. Neuroprotection: FPh-PEN has been shown to protect neurons from oxidative stress and inflammation, making it a potential candidate for neuroprotective therapy.
3. Cardiovascular disease: FPh-PEN has been shown to improve cardiac function and reduce oxidative stress in animal models of cardiovascular disease.

properties

IUPAC Name

N-(4-fluorophenyl)-2-(2-phenylethylamino)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18FN3O/c21-16-8-10-17(11-9-16)24-20(25)18-7-4-13-22-19(18)23-14-12-15-5-2-1-3-6-15/h1-11,13H,12,14H2,(H,22,23)(H,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XJZHGXBYPSICFK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCNC2=C(C=CC=N2)C(=O)NC3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18FN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorophenyl)-2-[(2-phenylethyl)amino]nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.